Cas no 1524970-36-2 (2-(2,5-difluoro-4-methylphenyl)propanal)

• Product Name: 2-(2,5-difluoro-4-methylphenyl)propanal
• CAS No: 1524970-36-2
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 6428772
• PubChem ID: 80140285
• Update Time: 2025-10-24

2-(2,5-difluoro-4-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluoro-4-methylphenyl)propanal
• AKOS018701798
• 1524970-36-2
• EN300-1851274

• Inchi： 1S/C10H10F2O/c1-6-3-10(12)8(4-9(6)11)7(2)5-13/h3-5,7H,1-2H3
• InChI Key： FNLZRMARGUSNNE-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C(C=O)C)F

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(2,5-difluoro-4-methylphenyl)propanal

2-(2,5-Difluoro-4-Methylphenyl)Propanal (CAS No. 1524970-36-2): A Comprehensive Overview

Introduction to 2-(2,5-Difluoro-4-Methylphenyl)Propanal

2-(2,5-Difluoro-4-Methylphenyl)Propanal, a compound with the CAS registry number 1524970-36-2, is an organic chemical that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of aldehydes and features a substituted phenyl group attached to a propanal chain. The presence of fluorine atoms at the 2 and 5 positions of the phenyl ring, along with a methyl group at the 4 position, imparts distinct electronic and steric characteristics to the molecule. These features make it a valuable compound for research and development in areas such as pharmaceuticals, agrochemicals, and materials science.

Structural Features and Synthesis

The molecular structure of 1524970-36-2 is characterized by a benzene ring substituted with two fluorine atoms and one methyl group. The propanal moiety (CH₂CH₂CHO) is attached to the benzene ring at the para position relative to the methyl group. This arrangement not only influences the compound's physical properties but also plays a crucial role in its reactivity and biological activity.

The synthesis of 1524970-36-2 typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation or acylation followed by oxidation to introduce the aldehyde group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored green chemistry approaches, such as using biocatalysts or microwave-assisted reactions, to streamline the synthesis process.

Chemical Properties and Applications

1524970-36-2 exhibits several notable chemical properties that make it suitable for diverse applications. Its ability to undergo nucleophilic addition reactions makes it a valuable precursor in organic synthesis. For instance, it can be used to prepare various alcohols, ketones, or esters by reacting with nucleophiles such as Grignard reagents or organometallic compounds.

In the pharmaceutical industry, 1524970-36-2 has shown promise as an intermediate in drug development. Its fluorinated aromatic ring enhances lipophilicity and bioavailability, which are critical factors in designing effective drug molecules. Recent studies have explored its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways associated with chronic diseases.

The compound also finds applications in agrochemicals, particularly as a precursor for herbicides or insecticides. Its unique electronic properties allow for selective interaction with biological targets, making it a candidate for developing eco-friendly pest control solutions.

Recent Research Findings

Recent research has delved into the mechanistic aspects of 1524970-36-2, particularly its role in enzyme inhibition and receptor binding studies. Scientists have utilized computational chemistry tools such as molecular docking and dynamics simulations to understand how this compound interacts with biological systems at the molecular level.

A groundbreaking study published in *Journal of Medicinal Chemistry* highlighted the compound's ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The study demonstrated that 1524970-36-2 could potentially serve as a lead molecule for developing therapeutic agents targeting these enzymes.

In another notable development, researchers at Stanford University explored the use of 1524970-36-